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Compound of Interest

Compound Name: Bdp R6G dbco
Cat. No.: B13712066

Get Quote

Executive Summary & Physicochemical Profile

BDP R6G DBCO is a lipophilic, borondipyrromethene (BODIPY)-based fluorophore engineered
to match the spectral properties of Rhodamine 6G (R6G). Unlike traditional Rhodamine 6G,
which carries a positive charge, the BDP scaffold is typically neutral and significantly more
hydrophobic. The Dibenzocyclooctyne (DBCO) moiety enables Strain-Promoted Azide-Alkyne
Cycloaddition (SPAAC), a bioorthogonal reaction that proceeds without cytotoxic copper

catalysts.[1]
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Property Specification

BDP® R6G DBCO (Borondipyrromethene-
Full Name . .

Rhodamine 6G analog-Dibenzocyclooctyne)
Molecular Weight ~640.53 Da (varies slightly by linker/vendor)

Ex / Em Maxima

530 nm /548 nm

Extinction Coefficient

~70,000-80,000 M~icm~1

Solubility

High in DMF, DMSO, DCM; Low in

Water/Aqueous Buffers

Primary Application

Copper-free click labeling of azide-tagged
biomolecules, lipids, and polymers.[1][2][3][4][5]
[61[71[8]

Solubility in DMF and DMSO

The solubility of BDP R6G DBCO in polar aprotic solvents like N,N-Dimethylformamide (DMF)
and Dimethyl sulfoxide (DMSO) is excellent, making these the solvents of choice for stock

solution preparation. However, the quality of the solvent is critical to preventing hydrolysis of

the reactive DBCO handle.

Solvent Selection Matrix
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Solvent Solubility Rating

Suitability for
Stock

Critical Notes

Anhydrous DMSO Excellent (>10 mM)

Preferred

Highly hygroscopic.[9]
Absorbed water can
degrade DBCO over
long-term storage.[1]
Freezes at 18.5°C.

Anhydrous DMF Excellent (>10 mM)

Alternative

Less hygroscopic than
DMSO but volatile.
Toxic. Good for
reactions where
solvent evaporation is

required later.

Water / PBS Poor / Insoluble

Do Not Use

Dye will precipitate
immediately. Only use
as the reaction

medium after dilution.

Preparation of Stock Solutions

Core Directive: Always prepare stock solutions in anhydrous solvents.

o Concentration: A standard stock concentration is 10 mM.[9] This allows for small aliquots to

be added to aqueous reaction mixtures without exceeding the organic solvent tolerance of

proteins (typically <10%).

» Dissolution: The dye typically dissolves instantly in DMF or DMSO. Vortexing for 10-15

seconds ensures homogeneity.

o Storage: Store aliquots at -20°C. Avoid repeated freeze-thaw cycles, which introduce

moisture condensation.

Stability & Degradation Mechanisms

While BDP R6G is photostable, the DBCO moiety is chemically sensitive.
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» Oxidation: The strained alkyne can oxidize over time. Keep under inert gas (Ar/N2) if

possible.

» Thiol Reactivity: While DBCO is bioorthogonal to amines/carboxyls, it can slowly react with
free thiols (sulfhydryls) in storage buffers. Ensure solvents are thiol-free.

Experimental Workflow: SPAAC Labeling

The following protocol describes the labeling of an azide-functionalized biomolecule (e.g.,
Azide-lgG or Azide-Oligonucleotide).

Logical Workflow Diagram (DOT)

The following diagram illustrates the critical decision points and flow for preparing and using
BDP R6G DBCO.
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Solid BDP R6G DBCO

Select Solvent:
Anhydrous DMSO or DMF

Prepare 10 mM Stock

Azide-Tagged Biomolecule
(Vortex until clear)

(in Aqueous Bulffer, pH 7.4)

1
1
:Reserve Add 1.5-3.0 eq

Aliquot & Store Conjugation Reaction
(-20°C, Desiccated) (Add Dye Stock to Target)

5>10% (Risk of Precip)

Check Organic %

10% v/iv DMSO/DMF

Incubate
4°C to RT, 4-16 hrs

Purification

(Desalting / HPLC)

Click to download full resolution via product page

Caption: Workflow for solubilization and copper-free click conjugation of BDP R6G DBCO.
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Step-by-Step Protocol

Materials:

BDP R6G DBCO (Lyophilized solid)

Anhydrous DMSO (Sigma-Aldrich, Grade: Bioreagent)

Azide-labeled protein (1-5 mg/mL in PBS, pH 7.4)

Desalting columns (e.g., PD-10 or Zeba Spin)

Procedure:

Equilibration: Allow the vial of BDP R6G DBCO to warm to room temperature before opening
to prevent moisture condensation on the cold solid.

» Solubilization: Add sufficient anhydrous DMSO to the vial to achieve a 10 mM concentration.
(Example: For 1 mg of dye [MW ~640.5], add ~156 pL DMSO).

e Calculation: Calculate the required volume of dye. For labeling proteins, a 1.5 to 3.0 molar
excess of dye over azide groups is recommended.

o Formula:
e Reaction:
o Add the calculated volume of dye stock to the azide-protein solution.

o CRITICAL: Ensure the final percentage of DMSO/DMF in the reaction is <10% (v/v).
Higher concentrations may denature the protein or cause the hydrophobic dye to
aggregate.

o Mix gently by pipetting. Do not vortex vigorously if the protein is sensitive.

e Incubation: Incubate at Room Temperature for 4 hours or at 4°C overnight. Protect from light.

[3I141[5][6]L7]
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 Purification: Remove unreacted dye using a desalting column or size-exclusion

chromatography (SEC). The BDP R6G dye is hydrophobic; ensure the column is compatible

with hydrophobic solutes or use a buffer with a small amount of surfactant (e.g., 0.05%

Tween-20) if dye sticking is observed.

Troubleshooting & Optimization

The hydrophobicity of BDP R6G is the primary source of experimental failure.

Observation

Root Cause

Corrective Action

Dye Precipitates upon addition

High local concentration or

"shock" from aqueous buffer.

Dilute the dye stock 1:10 in the
reaction buffer immediately
before adding to the bulk
protein, or add the dye slowly

while stirring.

Low Labeling Efficiency

DBCO hydrolysis or steric

hindrance.

Use a fresh stock of anhydrous
DMSO. Ensure the azide linker
on the biomolecule is
accessible (use a PEG

spacer).

Protein Precipitation

Organic solvent concentration
>10%.

Reduce the volume of dye
stock added. If a high excess
is needed, use a more
concentrated dye stock (e.g.,
20 mM) to keep the volume

low.

High Background/Sticking

Hydrophobic interaction with

plastic/columns.

Add 0.05% Tween-20 or Triton
X-100 to the wash buffers

during purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Tec

hnical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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